molecular formula C9H10N4O B8557859 2-Methyl-5-(2-methyl-imidazol-1-yl)-2H-pyridazin-3-one

2-Methyl-5-(2-methyl-imidazol-1-yl)-2H-pyridazin-3-one

Cat. No.: B8557859
M. Wt: 190.20 g/mol
InChI Key: PJOWTTIZMIQRKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-5-(2-methyl-imidazol-1-yl)-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N4O

Molecular Weight

190.20 g/mol

IUPAC Name

2-methyl-5-(2-methylimidazol-1-yl)pyridazin-3-one

InChI

InChI=1S/C9H10N4O/c1-7-10-3-4-13(7)8-5-9(14)12(2)11-6-8/h3-6H,1-2H3

InChI Key

PJOWTTIZMIQRKQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1C2=CC(=O)N(N=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.30 g (14.7 mmol) of 4-chloro-2-methyl-5-(2-methyl-imidazol-1-yl)-2H-pyridazin-3-one in 60 ml of ethanol at 50° C. were added 2.44 ml (1.78 g, 17.6 mmol) of triethylamine and 0.312 g of Pd 10%/C. The suspension was stirred under hydrogen atmosphere for 15 h at 50° C. The catalyst was filtered off and washed twice with 10 ml of ethanol. The filtrate was concentrated in vaccuo, and taken up in 50 ml of methylene chloride. The organic phase was washed four times with water, dried and concentrated to yield the title compound (2.30 g, 12.09 mmol, 82%) as a white crystalline solid, MS: m/e=191.2 (M+H+).
Name
4-chloro-2-methyl-5-(2-methyl-imidazol-1-yl)-2H-pyridazin-3-one
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
2.44 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
0.312 g
Type
catalyst
Reaction Step One
Yield
82%

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